Cas no 2228726-50-7 (4-(2-aminopropan-2-yl)-N,N-dimethylbenzamide)

• Product Name: 4-(2-aminopropan-2-yl)-N,N-dimethylbenzamide
• CAS No: 2228726-50-7
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 6353518
• PubChem ID: 165668229
• Update Time: 2025-10-15

4-(2-aminopropan-2-yl)-N,N-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-(2-aminopropan-2-yl)-N,N-dimethylbenzamide
• 2228726-50-7
• EN300-1738445

• Inchi： 1S/C12H18N2O/c1-12(2,13)10-7-5-9(6-8-10)11(15)14(3)4/h5-8H,13H2,1-4H3
• InChI Key： NEZUTYDLGYGPSC-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)C(C)(C)N)N(C)C

Computed Properties

• Exact Mass: 206.141913202g/mol
• Monoisotopic Mass: 206.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 46.3Ų

Additional information on 4-(2-aminopropan-2-yl)-N,N-dimethylbenzamide

Comprehensive Overview of 4-(2-aminopropan-2-yl)-N,N-dimethylbenzamide (CAS No. 2228726-50-7)

4-(2-aminopropan-2-yl)-N,N-dimethylbenzamide, with the CAS number 2228726-50-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic IUPAC name, features a unique molecular structure combining an amide group with an aminopropane moiety. Its structural complexity and functional versatility make it a valuable intermediate in drug discovery and development. Researchers are particularly interested in its potential applications due to its bioactive properties and compatibility with various synthetic pathways.

The compound's molecular formula and weight are critical for understanding its reactivity and interactions. With a benzamide core, 4-(2-aminopropan-2-yl)-N,N-dimethylbenzamide exhibits polarity and solubility characteristics that are advantageous for formulation in aqueous and organic solvents. These properties are often explored in drug delivery systems and bioconjugation techniques, which are trending topics in modern pharmacology. The presence of the dimethylamino group further enhances its potential as a ligand or modulator in enzymatic studies, aligning with current interests in targeted therapy and precision medicine.

In recent years, the demand for high-purity intermediates like 4-(2-aminopropan-2-yl)-N,N-dimethylbenzamide has surged, driven by advancements in high-throughput screening and combinatorial chemistry. Its role in structure-activity relationship (SAR) studies is particularly noteworthy, as researchers seek to optimize lead compounds for neurodegenerative diseases and metabolic disorders—two areas dominating academic and industrial research. The compound's CAS number 2228726-50-7 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in patent filings and academic publications.

From a synthetic perspective, 4-(2-aminopropan-2-yl)-N,N-dimethylbenzamide is often synthesized via multistep organic reactions, including amidation and alkylation processes. Its purity and stability are rigorously tested using HPLC, NMR, and mass spectrometry, ensuring compliance with Good Manufacturing Practices (GMP). These analytical protocols are essential for meeting the stringent requirements of regulatory agencies, a topic of growing importance in pharmaceutical quality control discussions.

The compound's potential extends beyond traditional medicine. With the rise of AI-driven drug discovery, 4-(2-aminopropan-2-yl)-N,N-dimethylbenzamide is increasingly studied in silico for its binding affinities and pharmacokinetic profiles. Computational models predict its interactions with G-protein-coupled receptors (GPCRs) and ion channels, addressing common queries about its mechanism of action. Such insights are pivotal for virtual screening campaigns, a hot topic in cheminformatics forums.

Environmental and green chemistry considerations also play a role in the compound's applications. Researchers are exploring sustainable synthesis routes for 4-(2-aminopropan-2-yl)-N,N-dimethylbenzamide, minimizing waste and energy consumption. This aligns with global trends toward eco-friendly pharmaceuticals, a frequently searched term in scientific literature and industry reports.

In summary, 4-(2-aminopropan-2-yl)-N,N-dimethylbenzamide (CAS 2228726-50-7) represents a multifaceted compound with broad implications in drug development, computational chemistry, and sustainable science. Its structural features and functional adaptability continue to inspire innovation across disciplines, making it a subject of enduring interest in both academic and industrial settings.